Cas no 75383-80-1 (L-Lysine, N2-(1-oxooctyl)-)

• Product Name: L-Lysine, N2-(1-oxooctyl)-
• CAS No: 75383-80-1
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 4172497
• PubChem ID: 9835217
• Update Time: 2025-06-08

L-Lysine, N2-(1-oxooctyl)- Chemical and Physical Properties

Names and Identifiers

• L-Lysine, N2-(1-oxooctyl)-
• N2-Capryloyl lysine
• Octanoyl-L-lysine
• octanoyl-lysine
• 75383-80-1
• UNII-WQY687KH4A
• AKOS040753189
• Q27292778
• starbld0020831
• WQY687KH4A
• (2S)-6-amino-2-(octanoylamino)hexanoic Acid
• Octanoyllysine
• SCHEMBL343693

• Inchi： 1S/C14H28N2O3/c1-2-3-4-5-6-10-13(17)16-12(14(18)19)9-7-8-11-15/h12H,2-11,15H2,1H3,(H,16,17)(H,18,19)/t12-/m0/s1
• InChI Key： GGCVGFFRMZLQBP-LBPRGKRZSA-N
• SMILES： C(O)(=O)[C@H](CCCCN)NC(=O)CCCCCCC

Computed Properties

• Exact Mass: 272.20999276Da
• Monoisotopic Mass: 272.20999276Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Lysine, N2-(1-oxooctyl)-

L-Lysine, N2-(1-oxooctyl) (CAS No. 75383-80-1): A Comprehensive Overview

L-Lysine, N2-(1-oxooctyl), also known by its CAS number 75383-80-1, is a derivative of the essential amino acid L-Lysine. This compound has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including nutrition, pharmaceuticals, and cosmetics. The N2-(1-oxooctyl) modification introduces a branched-chain structure, which enhances its functionality compared to the parent compound.

L-Lysine is one of the nine essential amino acids required by the human body for protein synthesis and overall health. It plays a critical role in immune function, collagen production, and energy metabolism. The N2-(1-oxooctyl) derivative further enhances these properties by improving bioavailability and stability. Recent studies have shown that this modification can significantly increase the absorption rate of L-Lysine in the gastrointestinal tract, making it a valuable ingredient in dietary supplements.

The synthesis of L-Lysine, N2-(1-oxooctyl) involves a multi-step chemical process that ensures high purity and consistency. The introduction of the 1-oxooctyl group at the N2 position of L-Lysine not only modifies its physical properties but also enhances its solubility in various solvents. This makes it an ideal candidate for use in water-based formulations, such as beverages and skincare products.

One of the most promising applications of L-Lysine, N2-(1-oxooctyl) is in the field of nutraceuticals. Researchers have demonstrated that this compound can improve muscle recovery and reduce fatigue in athletes. Additionally, its role in collagen synthesis makes it a valuable ingredient in anti-aging skincare products. Recent clinical trials have highlighted its potential to enhance skin elasticity and reduce wrinkles when applied topically.

In the pharmaceutical industry, L-Lysine, N2-(1-oxooctyl) is being explored as a carrier molecule for drug delivery systems. Its ability to form stable complexes with hydrophobic drugs has led to innovative solutions for improving drug bioavailability. This property is particularly useful in developing oral medications that require controlled release mechanisms.

The global market for amino acid derivatives is experiencing rapid growth due to increasing demand from healthcare and cosmetic industries. As a result, L-Lysine, N2-(1-oxooctyl) has become a focal point for researchers and manufacturers alike. Its versatility and enhanced properties make it a valuable addition to a wide range of products.

In conclusion, L-Lysine, N2-(1-oxooctyl) (CAS No. 75383-80-1) represents a significant advancement in amino acid chemistry. With its unique properties and diverse applications, this compound is poised to play a crucial role in future developments across multiple industries.